Cas no 2732246-11-4 (rac-(1R,5R)-3-acetyl-3-azabicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: rac-(1R,5R)-3-acetyl-3-azabicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2732246-11-4
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5654226
• PubChem ID: 124539722
• Update Time: 2025-05-19

rac-(1R,5R)-3-acetyl-3-azabicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2728727-94-2
• (1R,5R)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• 2732246-11-4
• EN300-28271021
• rac-(1R,5R)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-28271003
• rac-(1R,5R)-3-acetyl-3-azabicyclo3.1.0hexane-1-carboxylic acid

• Inchi： 1S/C8H11NO3/c1-5(10)9-3-6-2-8(6,4-9)7(11)12/h6H,2-4H2,1H3,(H,11,12)/t6-,8-/m0/s1
• InChI Key： CSRSRYSNHQWSHK-XPUUQOCRSA-N
• SMILES： OC([C@@]12CN(C(C)=O)C[C@@H]1C2)=O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(1R,5R)-3-acetyl-3-azabicyclo3.1.0hexane-1-carboxylic acid

Rac-(1R,5R)-3-Acetyl-3-Azabicyclo[3.1.0]Hexane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,5R)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid, identified by the CAS number 2732246-11-4, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, which are known for their unique physical and chemical properties. The molecule's structure consists of a bicyclo[3.1.0]hexane framework, which is a fused bicyclic system with one nitrogen atom at position 3 and an acetyl group attached to the same nitrogen atom. Additionally, the compound features a carboxylic acid group at position 1, making it a versatile molecule with both acidic and amine functionalities.

Recent studies have highlighted the importance of rac-(1R,5R)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid in drug discovery and development. Its unique bicyclic structure provides a rigid framework that can potentially interact with biological targets such as enzymes and receptors with high specificity. This has led researchers to explore its potential as a lead compound for developing novel therapeutic agents. For instance, investigations into its ability to modulate G-protein coupled receptors (GPCRs) have shown promising results, suggesting its role in treating conditions such as hypertension and neurodegenerative diseases.

The synthesis of rac-(1R,5R)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid involves a multi-step process that combines organic synthesis techniques such as cycloaddition reactions and ring-closing metathesis. These methods allow for the precise construction of the bicyclic framework while maintaining stereochemical integrity. The use of chiral catalysts in these reactions has been particularly effective in achieving high enantiomeric excess, which is crucial for applications in asymmetric synthesis and pharmaceuticals.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The presence of the carboxylic acid group also contributes to its ability to form salts with bases, which can be advantageous in drug delivery systems where controlled release is desired.

From an applications perspective, rac-(1R,5R)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid has shown potential in the development of peptide-based drugs due to its ability to act as a bioisostere for certain amino acids. This property allows it to mimic the functionality of natural amino acids while providing enhanced stability and bioavailability. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored, particularly in the construction of macrocyclic compounds with potential applications in catalysis and materials science.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, conformational flexibility, and interaction patterns with biological targets. For example, molecular dynamics simulations have revealed that the bicyclic framework undergoes minimal conformational changes under physiological conditions, which enhances its stability and binding affinity to target proteins.

In conclusion, rac-(1R,5R)-3-acetyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid is a fascinating molecule with a wealth of opportunities for further exploration in both academic research and industrial applications. Its unique structure, combined with its versatile functional groups, positions it as a valuable tool in the development of novel chemical entities with potential therapeutic benefits.